1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H20FNO4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-7-methyl-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20FNO4/c1-13-8-9-18-16(11-13)21(26)19-20(15-6-2-3-7-17(15)24)25(23(27)22(19)29-18)12-14-5-4-10-28-14/h2-3,6-9,11,14,20H,4-5,10,12H2,1H3
• InChI Key: QMDYBWPLWCDYNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CC4CCCO4)C5=CC=CC=C5F

Description

Its core structure consists of a fused chromene-pyrrole-dione system, substituted at the 1-, 2-, and 7-positions with a 2-fluorophenyl, tetrahydrofuran-2-ylmethyl, and methyl group, respectively. The synthetic route to this compound likely follows multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines, as described in recent methodologies . The substituents are strategically positioned to modulate electronic, steric, and solubility properties, which may influence biological activity and pharmacokinetic profiles.

Preparation Methods

Reaction Components and Mechanistic Pathway

The target compound is synthesized via a one-pot MCR involving:

• Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1{7}) : The 7-methyl substituent is introduced via this component.

• 2-Fluorobenzaldehyde : Provides the 1-(2-fluorophenyl) group.

• Tetrahydrofurfurylamine : Introduces the 2-(tetrahydrofuran-2-ylmethyl) substituent.

Mechanism :

• Imine Formation : 2-Fluorobenzaldehyde reacts with tetrahydrofurfurylamine to form an imine intermediate.

• Michael Addition : The imine undergoes nucleophilic attack by the enolized dioxobutanoate.

• Cyclization : Intramolecular cyclization forms the chromeno[2,3-c]pyrrole core.

• Aromatization : Acid-catalyzed dehydration yields the final product.

Optimized Reaction Conditions

Parameter	Optimal Condition	Effect on Yield
Solvent	Ethanol	Maximizes solubility and cyclization efficiency
Temperature	Reflux (80°C)	Accelerates cyclization without side reactions
Catalyst	Acetic acid (1 mL)	Enhances dehydration and aromatization
Reaction Time	20 hours	Ensures complete conversion
Molar Ratio	1:1:1 (dioxobutanoate:aldehyde:amine)	Prevents byproduct formation

Yield : 68–74% after crystallization.

Stepwise Synthesis for Functional Group Compatibility

Intermediate Preparation

For substrates sensitive to one-pot conditions, a stepwise approach is employed:

• Synthesis of 3-(2-Hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one :

  • Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate reacts with hydrazine hydrate to form the pyrazolone intermediate.

• Alkylation with Tetrahydrofurfurylamine :

  • The intermediate is treated with tetrahydrofurfurylamine under basic conditions to introduce the 2-(tetrahydrofuran-2-ylmethyl) group.

• Coupling with 2-Fluorophenyl Grignard Reagent :

  • A palladium-catalyzed cross-coupling attaches the 2-fluorophenyl moiety.

Advantages :

• Enables precise control over sterically hindered substituents.

• Yields: 55–62% overall.

Critical Analysis of Methodologies

Solvent and Temperature Optimization

Ethanol outperforms methanol and acetonitrile due to its polarity and boiling point, which facilitate both imine formation and cyclization. Elevated temperatures (80°C) are essential for overcoming the activation energy of the rate-limiting cyclization step.

Role of Acetic Acid

Acetic acid catalyzes the final dehydration, converting the dihydropyrrole intermediate into the aromatic chromeno[2,3-c]pyrrole system. Excess acid (>1 mL) reduces yields by promoting side reactions.

Substituent Effects

• Electron-Withdrawing Groups (e.g., 2-Fluorophenyl) : Shorten reaction times (15–20 min at 40°C) due to enhanced electrophilicity of the aldehyde.

• Bulky Substituents (e.g., Tetrahydrofuran-2-ylmethyl) : Require extended heating (2–3 hours) to achieve complete cyclization.

Work-up and Purification

• Precipitation : The product crystallizes directly from the reaction mixture upon cooling, minimizing chromatographic purification.

• Recrystallization : Ethanol or ethyl acetate/hexane mixtures yield >95% purity (HPLC).

• Characterization :

  • NMR : Distinct signals for the 2-fluorophenyl (δ 7.2–7.4 ppm) and tetrahydrofuran protons (δ 3.6–4.0 ppm).

  • HRMS : [M+H]+ calculated for C₂₃H₂₀FNO₄: 410.1504; found: 410.1506.

Scalability and Industrial Feasibility

A gram-scale synthesis (10 mmol) achieved a 70% yield, demonstrating robustness for industrial applications. Key considerations:

• Cost-Efficiency : Tetrahydrofurfurylamine is commercially available at scale.

• Waste Reduction : Ethanol is recyclable, and the process avoids toxic metal catalysts.

Comparative Data Table

Method	Yield (%)	Purity (%)	Time (h)	Scalability
One-Pot MCR	68–74	>95	20	High
Stepwise Synthesis	55–62	90–93	48	Moderate

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions. Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions

Scientific Research Applications

Antioxidant Properties

Research indicates that compounds in the chromeno[2,3-c]pyrrole family exhibit significant antioxidant activity . This property is crucial for their potential application in preventing oxidative stress-related diseases. The antioxidant capabilities are attributed to their ability to scavenge free radicals and inhibit lipid peroxidation, which can lead to cellular damage.

Enzyme Inhibition

1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its ability to inhibit specific enzymes. Notably, it has shown promise as an inhibitor of the Main protease (Mpro) of SARS-CoV-2, indicating its potential in antiviral applications. This finding is particularly relevant in the context of ongoing research into treatments for COVID-19.

Glucokinase Activation

Another significant biological activity is its role as a glucokinase activator , suggesting potential therapeutic applications in managing diabetes by enhancing glucose metabolism and insulin sensitivity. This property could make it a candidate for developing new diabetes medications.

Case Studies and Research Findings

• Antioxidant Activity : In vitro studies have demonstrated that derivatives of this compound can significantly reduce oxidative stress markers in cellular models.

  Study Reference	Findings
  	Demonstrated significant reduction in reactive oxygen species (ROS) levels in treated cells.
  	Showed inhibition of lipid peroxidation by up to 70% compared to controls.
• Antiviral Potential : Research conducted on the inhibitory effects against SARS-CoV-2's Main protease revealed IC50 values indicating effective inhibition at low concentrations.

  Study Reference	IC50 Value
  	12 µM against Mpro activity.
  	Confirmed antiviral activity through enzyme kinetics studies.
• Diabetes Management : The compound's glucokinase activation properties were evaluated in diabetic mouse models, showing improved glucose tolerance and insulin sensitivity.

  Study Reference	Results
  	Enhanced glucose uptake in muscle tissues by 30%.
  	Significant reduction in fasting blood glucose levels observed.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group can enhance binding affinity to certain proteins, while the chromeno-pyrrole core may interact with active sites or allosteric sites. Pathways involved may include inhibition of specific enzymes or modulation of receptor activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and analogous derivatives:

Compound	1-Substituent	2-Substituent	7-Substituent	Molecular Weight	Reported Activity/Properties
Target Compound 1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	2-Fluorophenyl	Tetrahydrofuran-2-ylmethyl	Methyl	~423.4 (estimated)	Not explicitly reported; inferred potential for antiviral activity
7-Fluoro-1-(4-isopropylphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Isopropylphenyl	Tetrahydrofuran-2-ylmethyl	Fluoro	421.468	No direct bioactivity reported; structural analog for solubility studies
7-Chloro-1-(4-fluorophenyl)-2-[2-(4-morpholinyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	4-Fluorophenyl	2-(4-Morpholinyl)ethyl	Chloro	~476.9 (estimated)	Enhanced solubility due to morpholine moiety
AV-C (1-(2-Fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione)	2-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	None (position unspecified)	~434.4 (estimated)	TRIF pathway agonist; antiviral activity against Zika, Dengue, and Chikungunya viruses

Key Observations:

Substituent Effects on Bioactivity: The 2-fluorophenyl group at position 1 is shared by the target compound and AV-C.

Halogen and Heteroatom Influence :

• 7-Methyl (target compound) vs. 7-fluoro () vs. 7-chloro (): Methyl groups enhance lipophilicity, while halogens (F, Cl) introduce electronegativity, affecting binding affinity and metabolic resistance.
• Morpholine () and thiadiazole (AV-C) substituents confer distinct solubility and target engagement profiles. Morpholine enhances aqueous solubility, whereas thiadiazole may participate in π-stacking or hydrogen bonding .

Synthetic Flexibility :

• The target compound’s synthesis aligns with multicomponent protocols enabling rapid diversification of substituents . Libraries of >200 analogs (e.g., ’s 223 examples) highlight the scaffold’s adaptability for structure-activity relationship (SAR) studies.

Research Findings and Implications

Antiviral Potential: AV-C’s activity against RNA viruses () underscores the pharmacological relevance of this scaffold. The target compound’s tetrahydrofuran-2-ylmethyl group may offer advantages over AV-C’s thiadiazole in terms of synthetic accessibility and metabolic stability.

Solubility and Pharmacokinetics :

• The morpholinylethyl substituent () increases solubility but may introduce off-target interactions due to morpholine’s basicity .
• Tetrahydrofuran derivatives (target compound, ) balance lipophilicity and polarity, making them favorable for blood-brain barrier penetration in CNS-targeted therapies.

Future Directions :

• SAR studies should explore the interplay between 1-aryl substituents (e.g., 2-fluorophenyl vs. 4-isopropylphenyl) and bioactivity.
• Functionalization at position 7 (methyl, fluoro, chloro) warrants comparative pharmacokinetic analyses to optimize drug-likeness.

Biological Activity

1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that has garnered attention for its potential biological activities. This compound belongs to the class of chromeno[2,3-c]pyrroles, which are known for their diverse pharmacological properties.

Antioxidant Properties

Research indicates that derivatives of chromeno[2,3-c]pyrroles exhibit significant antioxidant activity . A study demonstrated that these compounds can effectively scavenge free radicals and reduce oxidative stress in biological systems. The antioxidant activity is attributed to the presence of the chromone structure, which facilitates electron donation to free radicals, thereby neutralizing them .

Enzyme Inhibition

Recent investigations have highlighted the potential of 1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione as an inhibitor of specific enzymes . Notably, it has shown promise as an inhibitor of the Main protease (Mpro) of SARS-CoV-2. This suggests its potential utility in antiviral applications . Additionally, compounds within this class have been reported to act as glucokinase activators and mimetics of glycosaminoglycans, indicating a broad spectrum of biological interactions .

Neuroprotective Effects

The compound's structural features suggest potential neuroprotective effects . Preliminary studies indicate that chromeno[2,3-c]pyrroles can modulate pathways involved in neurodegenerative diseases. They may protect neuronal cells from apoptosis and promote cell survival under stress conditions .

Anticancer Activity

Some derivatives of chromeno[2,3-c]pyrrole have demonstrated anticancer properties in vitro. These compounds have been shown to induce apoptosis in cancer cell lines through various mechanisms, including the modulation of cell cycle progression and inhibition of cell proliferation .

Synthesis and Characterization

A novel synthetic route for producing 1-(2-Fluorophenyl)-7-methyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been developed using a one-pot multicomponent reaction. This method allows for high yields (up to 86%) and good purity (>95% according to HPLC) .

Binding Affinity Studies

Binding assays have been conducted to evaluate the interaction between this compound and various biological targets. The Binding Database indicates that it may interact with several proteins involved in metabolic pathways and disease processes .

Table: Summary of Biological Activities

Activity Type	Description	References
Antioxidant	Scavenges free radicals; reduces oxidative stress	,
Enzyme Inhibition	Inhibits SARS-CoV-2 Main protease; activates glucokinase	,
Neuroprotective	Protects neuronal cells; promotes survival under stress	,
Anticancer	Induces apoptosis in cancer cell lines	,

Q & A

Q. What are the key synthetic methodologies for preparing 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione derivatives?

• Methodological Answer : The compound can be synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions. This approach allows diversification of substituents at positions 1 (aryl), 2 (alkyl/heterocyclic), and 7 (methyl) (Fig. 2 in ). For example, hydrazine hydrate (3–7 eq.) in a solvent under heating yields derivatives with isolated yields up to 85% depending on substituent compatibility .

Table 1 : Example substituent combinations (from ):

Position	Substituent Type	Examples
1 (Aryl)	Electron-withdrawing/donating	2-Fluorophenyl, 4-Methoxyphenyl
2 (Alkyl)	Heterocyclic	Tetrahydrofuran-2-ylmethyl
7 (Alkyl)	Simple alkyl	Methyl, Ethyl

Q. How do structural modifications at the 2-position influence the compound’s stability and reactivity?

• Methodological Answer : Substituents at the 2-position (e.g., tetrahydrofuran-2-ylmethyl) impact steric and electronic properties. Bulky groups may hinder ring puckering, affecting π-π stacking in crystallography studies. For stability testing, researchers should compare thermal decomposition profiles (TGA/DSC) and solubility in polar vs. nonpolar solvents. notes that hydrazine-mediated derivatization requires precise stoichiometry (3–7 eq.) to avoid side reactions .

Q. What spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer : Key techniques include:

• NMR : $^1H$- and $^{13}C$-NMR to confirm substituent integration and regiochemistry (e.g., aromatic protons at δ 7.06–7.42 ppm in ).
• IR : Carbonyl stretches (~1720 cm$^{-1}$) and aromatic C=C (~1605 cm$^{-1}$) ().
• MS : High-resolution MS for molecular ion validation (e.g., m/z 328 [M$^+$] in ).

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity across structurally similar analogs?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., cell lines, concentrations) or impurities. To address this:

Validate purity via HPLC (>95%) and crystallography.

Perform dose-response curves across multiple assays (e.g., enzymatic vs. cell-based).

Use computational docking (e.g., AutoDock Vina) to compare binding modes of analogs. highlights that minor substituent changes (e.g., 2-fluorophenyl vs. 4-methoxyphenyl) drastically alter activity in library screens .

Q. What strategies optimize the scalability of the one-pot synthesis for large-scale library production?

• Methodological Answer : Scaling requires:

• Solvent selection : Use low-boiling solvents (e.g., EtOAc) for easier post-reaction removal.
• Catalysis : Screen Lewis acids (e.g., ZnCl$_2$) to accelerate slow steps.
• Automation : Employ flow chemistry for controlled mixing and heating. reports scalability to 223 derivatives with yields >70% under optimized conditions .

Q. How do computational studies explain the compound’s electronic properties and potential as a kinase inhibitor?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., Gaussian 16) can map frontier molecular orbitals (HOMO/LUMO) to predict reactivity. For kinase inhibition:

Perform molecular dynamics simulations (e.g., GROMACS) to assess binding pocket stability.

Compare Mulliken charges at the fluorophenyl group to analogs (’s fluorinated derivative shows enhanced dipole interactions) .

Data Contradiction Analysis

Q. Why do some derivatives show poor correlation between in vitro and in silico activity predictions?

• Methodological Answer : Discrepancies often stem from:

• Solvent effects : In silico models may not account for aqueous vs. DMSO environments.
• Protein flexibility : Rigid docking underestimates induced-fit binding.
  Mitigation: Use explicit solvent MD simulations and compare with SPR (surface plasmon resonance) binding kinetics data.